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Compound of Interest

Compound Name: Glut4-IN-2

Cat. No.: B12414407 Get Quote

Essential Safety and Handling Guide for Glut4-
IN-2
Audience: Researchers, scientists, and drug development professionals.

This document provides immediate and essential safety and logistical information for the

handling and disposal of Glut4-IN-2, a potent and selective GLUT4 inhibitor. The following

procedural guidance is based on best practices for handling novel, potent small molecule

compounds in a laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for Glut4-IN-2 (CAS No. 2454113-83-6) was

not available at the time of this writing. The following recommendations are based on general

safety protocols for handling potent small molecule inhibitors. All users must conduct a risk

assessment for their specific use case and consult with their institution's Environmental Health

and Safety (EHS) department.

Summary of Compound Data
Below is a summary of the available quantitative data for Glut4-IN-2.[1][2]
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Property Value Source

Molecular Formula C₁₇H₁₁N₃O₄S₂ MedchemExpress

Molecular Weight 385.42 g/mol MedchemExpress

IC₅₀ (GLUT1) 11.4 µM MedchemExpress

IC₅₀ (GLUT4) 6.8 µM MedchemExpress

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
MedchemExpress

Storage (In solvent)
-80°C for 6 months; -20°C for 1

month
MedchemExpress

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling potent compounds

like Glut4-IN-2. The following PPE is mandatory:

Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are

required. A face shield should be worn in addition to goggles when there is a risk of

splashing.

Hand Protection: Double gloving with nitrile gloves is recommended. Change gloves

immediately if they become contaminated. Do not reuse disposable gloves.

Body Protection: A fully buttoned lab coat, preferably a disposable one, should be worn at all

times. For procedures with a higher risk of contamination, disposable sleeves and aprons

are recommended.

Footwear: Fully enclosed, chemical-resistant footwear is mandatory.

Respiratory Protection: For procedures that may generate aerosols or dust, such as

weighing the solid compound or preparing stock solutions, a properly fitted N95 respirator or

a higher level of respiratory protection, as determined by a risk assessment, should be used.

All work with the solid compound should be performed in a certified chemical fume hood.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12414407?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational and Disposal Plans
Adherence to strict operational and disposal protocols is essential to minimize exposure and

environmental contamination.

Handling Procedures
Preparation:

Designate a specific area within a certified chemical fume hood for handling Glut4-IN-2.

Ensure all necessary equipment, including a calibrated balance, spatulas, and appropriate

solvent dispensers, are within the designated area.

Prepare a waste container for all disposable materials that come into contact with the

compound.

Weighing and Reconstitution:

Perform all weighing of the solid compound within the chemical fume hood.

Use a dedicated, labeled weighing vessel.

To reconstitute, slowly add the desired solvent to the vessel containing the solid Glut4-IN-
2 to minimize the generation of dust or aerosols.

Experimental Use:

Clearly label all solutions containing Glut4-IN-2 with the compound name, concentration,

solvent, and date of preparation.

When transferring solutions, use appropriate pipetting devices and techniques to avoid

splashes and spills.

After use, decontaminate all non-disposable equipment that has come into contact with

Glut4-IN-2. A common decontamination procedure involves washing with a suitable

solvent (e.g., ethanol or isopropanol) followed by a detergent and water rinse.
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Spill and Emergency Procedures
Minor Spill:

If a small amount of solid or liquid is spilled within the fume hood, absorb the spill with an

inert absorbent material.

Carefully collect the absorbent material and place it in a sealed container for hazardous

waste disposal.

Decontaminate the area with a suitable solvent.

Major Spill:

Evacuate the immediate area and alert others.

Contact your institution's EHS department immediately.

Do not attempt to clean up a major spill without appropriate training and PPE.

Personal Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and

water for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move to fresh air immediately.

In all cases of personal exposure, seek immediate medical attention and provide as much

information as possible about the compound.

Disposal Plan
Solid Waste: All disposable materials that have come into contact with Glut4-IN-2, including

gloves, weighing paper, pipette tips, and absorbent materials, must be collected in a

dedicated, clearly labeled hazardous waste container.
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Liquid Waste: All solutions containing Glut4-IN-2 must be collected in a dedicated, clearly

labeled hazardous liquid waste container. Do not pour any solutions containing this

compound down the drain.

Disposal Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations. Contact your institution's EHS department for specific disposal

procedures.

Safe Handling Workflow for Glut4-IN-2

Preparation Handling Cleanup & Disposal
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Caption: Workflow for the safe handling of Glut4-IN-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414407#personal-protective-equipment-for-
handling-glut4-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.medchemexpress.com/glut4-in-2.html
https://file.medchemexpress.com/batch_PDF/HY-146980/GLUT4-IN-2-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b12414407#personal-protective-equipment-for-handling-glut4-in-2
https://www.benchchem.com/product/b12414407#personal-protective-equipment-for-handling-glut4-in-2
https://www.benchchem.com/product/b12414407#personal-protective-equipment-for-handling-glut4-in-2
https://www.benchchem.com/product/b12414407#personal-protective-equipment-for-handling-glut4-in-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12414407?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

